N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H16F3NO3S2/c1-10-3-8-14(23-10)13(22-2)9-19-24(20,21)12-6-4-11(5-7-12)15(16,17)18/h3-8,13,19H,9H2,1-2H3
• InChI Key: WSYLBENLPNYJCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)OC
• Molecular Formula: C15H16F3NO3S2
• Molecular Weight: 379.4 g/mol

Description

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(trifluoromethyl)benzenesulfonamide is a chemical compound with the molecular formula C₁₅H₁₅F₃N₂O₃S. It contains a sulfonamide group, a trifluoromethyl group, and a methoxy group. The compound is used in organic synthesis and may have biological applications.

Scientific Research Applications

Antiproliferative Activity

• N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives, similar in structure to the compound , have been studied for their antiproliferative activity against various tumor cell lines. These compounds show promise as potential anticancer agents (Motavallizadeh et al., 2014).

Photodynamic Therapy

• Benzenesulfonamide derivatives have been explored for their suitability in photodynamic therapy, particularly in the treatment of cancer. Their properties such as high singlet oxygen quantum yield make them effective as Type II photosensitizers (Pişkin et al., 2020).

Anti-HIV and Antifungal Activity

• Certain benzenesulfonamides have been synthesized and tested for their effectiveness against HIV and as antifungal agents. This showcases the broad spectrum of biomedical applications of these compounds (Zareef et al., 2007).

Anticancer and Anti-HCV Agents

• Derivatives of benzenesulfonamides have been synthesized and evaluated for various biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. This indicates the potential of these compounds in developing new therapeutic agents (Küçükgüzel et al., 2013).

Polymerization Catalysts

• In the field of materials science, certain benzenesulfonamide derivatives have been used as catalysts in the polymerization of ethylene and acrylates, indicating their utility in industrial applications (Skupov et al., 2007).

Molecular Inclusion Studies

• Benzenesulfonamide compounds have been investigated for their selective interactions with crown ethers, demonstrating their potential in crystallography and molecular inclusion studies (Fonari et al., 2009).

Cognitive Enhancing Properties

• Certain benzenesulfonamides have been studied for their cognitive enhancing properties, particularly in models of aged rats, suggesting their potential application in treating cognitive deficits (Hirst et al., 2006).